2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[7-(4-methoxyphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H22N4O3S/c1-14-4-6-16(7-5-14)12-24-19(28)13-27-23(29)21-22(31-15(2)25-21)20(26-27)17-8-10-18(30-3)11-9-17/h4-11H,12-13H2,1-3H3,(H,24,28)
• InChI Key: CDKSXLQKFQJIOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=C(C=C4)OC)SC(=N3)C
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol
• CAS No.: 953956-70-2

Description

2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide is a derivative of thiazolo[4,5-d]pyridazine, which has attracted significant attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{14}N_{4}O_{3}S$ with a molecular weight of approximately 330.4 g/mol. The structure includes a thiazolo[4,5-d]pyridazine core, which is known for its diverse biological properties. The presence of the methoxy and methyl groups further enhances its reactivity and potential pharmacological applications.

Property	Value
Molecular Formula	$C_{15}H_{14}N_{4}O_{3}S$
Molecular Weight	330.4 g/mol
CAS Number	941986-78-3

Anti-inflammatory Properties

Recent studies indicate that compounds similar to 2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide exhibit significant anti-inflammatory activity. Specifically, it has been shown to inhibit the NLRP3 inflammasome, a critical component in the inflammatory response associated with various diseases such as diabetes and neurodegenerative disorders .

In vitro assays demonstrated that this compound significantly reduced lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 macrophages without inducing cytotoxicity, suggesting its potential as an anti-inflammatory agent .

Anticancer Activity

The anticancer potential of this compound has also been explored. In cell line studies, it was found to inhibit cell proliferation in various cancer types by inducing apoptosis and regulating cell cycle progression. The compound's mechanism involves modulation of key signaling pathways such as NF-κB and MAPK .

A recent study reported that derivatives with similar structural features showed potent inhibition against several cancer cell lines, indicating that 2-(7-(4-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(4-methylbenzyl)acetamide may possess similar properties .

The biological activity of this compound can be attributed to several mechanisms:

• Inflammasome Inhibition : By inhibiting the NLRP3 inflammasome, it reduces the release of pro-inflammatory cytokines.
• Cell Cycle Regulation : It affects cell cycle checkpoints, leading to apoptosis in cancer cells.
• Signaling Pathway Modulation : The compound influences various signaling pathways involved in inflammation and cancer progression.

Study 1: Anti-inflammatory Effects

In a study assessing the anti-inflammatory effects of thiazolo[4,5-d]pyridazine derivatives, it was found that compounds with similar structures significantly inhibited LPS-induced NO production in RAW 264.7 cells . The results indicated a dose-dependent response with no observed cytotoxicity at effective concentrations.

Study 2: Anticancer Activity

Another investigation evaluated the antiproliferative effects of related compounds on human cancer cell lines. The results showed that these compounds could effectively induce apoptosis through the activation of caspase pathways and downregulation of anti-apoptotic proteins .